Cas no 2229217-07-4 (O-2-(4-bromo-2-nitrophenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(4-bromo-2-nitrophenyl)propan-2-ylhydroxylamine
• CAS No: 2229217-07-4
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 5870699
• PubChem ID: 165885232
• Update Time: 2025-05-24

O-2-(4-bromo-2-nitrophenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-bromo-2-nitrophenyl)propan-2-ylhydroxylamine
• EN300-1925206
• 2229217-07-4
• O-[2-(4-bromo-2-nitrophenyl)propan-2-yl]hydroxylamine

• Inchi： 1S/C9H11BrN2O3/c1-9(2,15-11)7-4-3-6(10)5-8(7)12(13)14/h3-5H,11H2,1-2H3
• InChI Key： VJWIWIBGLJBDTE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C(C)(C)ON

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.1Ų

Additional information on O-2-(4-bromo-2-nitrophenyl)propan-2-ylhydroxylamine

Research Brief on O-2-(4-bromo-2-nitrophenyl)propan-2-ylhydroxylamine (CAS: 2229217-07-4)

O-2-(4-bromo-2-nitrophenyl)propan-2-ylhydroxylamine (CAS: 2229217-07-4) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique nitro and hydroxylamine functional groups, has shown promising potential in various biochemical applications, particularly in the development of novel therapeutic agents and chemical probes. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of significant interest for researchers in the pharmaceutical and biotechnology sectors.

The synthesis of O-2-(4-bromo-2-nitrophenyl)propan-2-ylhydroxylamine involves multi-step organic reactions, with recent advancements emphasizing improved yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. The compound's structural features, including the bromo and nitro substituents, contribute to its reactivity, enabling further derivatization for targeted applications. This has opened new avenues for the development of analogs with enhanced biological activity.

In terms of biological activity, O-2-(4-bromo-2-nitrophenyl)propan-2-ylhydroxylamine has been investigated for its potential as a protease inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported an IC50 value of 2.3 µM against cathepsin B, highlighting its therapeutic potential. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

Beyond its therapeutic applications, this compound has also been explored as a chemical probe for studying enzyme mechanisms. Its ability to form stable adducts with active-site residues makes it a valuable tool for structural biology and drug discovery. Researchers have employed X-ray crystallography and mass spectrometry to characterize its interactions with target enzymes, providing insights into its binding mode and selectivity. These findings are expected to facilitate the design of more potent and selective inhibitors in the future.

In conclusion, O-2-(4-bromo-2-nitrophenyl)propan-2-ylhydroxylamine (CAS: 2229217-07-4) represents a versatile compound with significant potential in both therapeutic and research applications. Ongoing studies aim to further explore its biological activities, optimize its synthetic routes, and develop derivatives with improved properties. As research progresses, this compound is likely to play an increasingly important role in the advancement of chemical biology and medicinal chemistry.